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Compound of Interest

Compound Name: [Des-Arg9]-Bradykinin acetate

Cat. No.: B8075393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the [Des-Arg9]-Bradykinin (DABK) signaling

pathway, a critical mediator of inflammation and pain. DABK is a metabolite of bradykinin and

exerts its effects through the selective activation of the Bradykinin B1 Receptor (B1R), a G-

protein coupled receptor (GPCR).[1][2] The expression of B1R is notably induced during

chronic inflammatory conditions, making this pathway a significant target for therapeutic

intervention.[3]

Core Signaling Cascade
The activation of the B1R by [Des-Arg9]-Bradykinin initiates a well-defined signaling cascade

primarily mediated by the Gαq/11 family of G-proteins. This engagement triggers a series of

intracellular events culminating in diverse physiological responses.

The canonical signaling pathway proceeds as follows:

Receptor Activation: [Des-Arg9]-Bradykinin acetate binds to and activates the Bradykinin

B1 Receptor.

G-Protein Coupling: The activated B1R couples to Gαq/11 proteins, leading to their

activation.
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Phospholipase C (PLC) Activation: The activated α-subunit of Gαq/11 stimulates the activity

of Phospholipase C-β (PLCβ).

Second Messenger Generation: PLCβ catalyzes the hydrolysis of phosphatidylinositol 4,5-

bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG).

Downstream Signaling:

IP3 Pathway: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the

endoplasmic reticulum, causing the release of stored intracellular calcium (Ca2+).[4][5]

DAG Pathway: DAG remains in the plasma membrane and, in conjunction with the

elevated intracellular Ca2+, activates Protein Kinase C (PKC).

This initial signaling cascade then branches into further downstream pathways, including the

activation of the Mitogen-Activated Protein Kinase (MAPK/ERK) pathway and the transcription

factor Nuclear Factor-kappa B (NF-κB), both of which are pivotal in inflammatory and cellular

growth responses.

Quantitative Data
The following tables summarize key quantitative data for ligands acting on the Bradykinin B1

Receptor.
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Ligand Receptor Assay Type Species Ki (nM) Reference

Lys-[Des-

Arg9]Bradyki

nin

Human B1
Radioligand

Binding
Human 0.12 [6]

Lys-[Des-

Arg9]Bradyki

nin

Mouse B1
Radioligand

Binding
Mouse 1.7 [6]

Lys-[Des-

Arg9]Bradyki

nin

Rabbit B1
Radioligand

Binding
Rabbit 0.23 [6]

des-Arg9-

[Leu8]bradyki

nin

AT1
Radioligand

Binding
Rat 1100 [7]

des-Arg9-

bradykinin
AT1

Radioligand

Binding
Rat 45000 [7]

des-Arg9-

[Leu8]bradyki

nin

AT2
Radioligand

Binding
Lamb 300 [7]

des-Arg10-

[Leu9]kallidin
AT2

Radioligand

Binding
Lamb 700 [7]

des-Arg9-

bradykinin
AT2

Radioligand

Binding
Lamb 1200 [7]
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Ligand Receptor Assay Type Species EC50 (nM) Reference

[Des-Arg9]-

Bradykinin
B1R

Intracellular

Ca2+

Increase

Bovine 316 [5]

[Des-Arg9]-

Bradykinin
B1R Contraction Guinea Pig 0.0164 [8]

des-Arg(9)-

BK
Human B1

Calcium

Mobilization
Human 112 [9]

des-Arg(10)-

kallidin
Human B1

Calcium

Mobilization
Human 5 [9]

des-Arg(9)-

BK
Murine B1

Calcium

Mobilization
Mouse 39 [9]

des-Arg(10)-

kallidin
Murine B1

Calcium

Mobilization
Mouse 23 [9]

Antagonist Receptor Assay Type Species pA2 Value Reference

R-715 B1R
Functional

Assay
Rabbit 8.40-8.5 [10]

R-954 B1R
Functional

Assay
Rabbit 8.4-8.6 [10]

R-955 B1R
Functional

Assay
Rabbit 8.4-8.6 [10]

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: [Des-Arg9]-Bradykinin signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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